N-methyltetrahydrothiophen-3-amine hemioxalate

• IUPAC Name: N-methylthiolan-3-amine;oxalic acid
• InChI: InChI=1S/2C5H11NS.C2H2O4/c2*1-6-5-2-3-7-4-5;3-1(4)2(5)6/h2*5-6H,2-4H2,1H3;(H,3,4)(H,5,6)
• InChI Key: WQPLQEAGBAKPLU-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCSC1.CNC1CCSC1.C(=O)(C(=O)O)O
• Molecular Formula: C12H24N2O4S2
• Molecular Weight: 324.5 g/mol

Description

N-methyltetrahydrothiophen-3-amine hemioxalate, also known as MTSET, is a chemical compound that has gained significant attention in the scientific community due to its diverse applications. It is a sulfhydryl-reactive compound that is used in various research studies to investigate the biochemical and physiological effects of proteins and enzymes. MTSET has been found to be a useful tool in understanding the mechanism of action of several proteins, including ion channels, transporters, and receptors.

Scientific Research Applications

N-methyltetrahydrothiophen-3-amine hemioxalate has been used extensively in scientific research to investigate the biochemical and physiological effects of proteins and enzymes. It is commonly used as a sulfhydryl-reactive reagent to modify cysteine residues in proteins. This modification can alter the function of the protein, allowing researchers to study the protein's mechanism of action. N-methyltetrahydrothiophen-3-amine hemioxalate has been used to investigate the function of several proteins, including ion channels, transporters, and receptors.

Mechanism Of Action

N-methyltetrahydrothiophen-3-amine hemioxalate modifies cysteine residues in proteins through the formation of a disulfide bond. This modification can alter the function of the protein, either by inhibiting or enhancing its activity. The modification can be reversible or irreversible, depending on the experimental conditions.

Biochemical And Physiological Effects

N-methyltetrahydrothiophen-3-amine hemioxalate has been found to have diverse biochemical and physiological effects. It has been shown to modulate the activity of several ion channels, such as the potassium channel and the sodium channel. N-methyltetrahydrothiophen-3-amine hemioxalate has also been used to investigate the function of transporters, such as the dopamine transporter and the glutamate transporter. Furthermore, N-methyltetrahydrothiophen-3-amine hemioxalate has been found to affect the activity of several receptors, including the GABA receptor and the nicotinic acetylcholine receptor.

Advantages And Limitations For Lab Experiments

N-methyltetrahydrothiophen-3-amine hemioxalate has several advantages for lab experiments. It is a highly reactive compound that can modify cysteine residues in proteins with high specificity. It is also relatively easy to use and can be applied to a wide range of proteins. However, there are also limitations to the use of N-methyltetrahydrothiophen-3-amine hemioxalate. The modification of cysteine residues can be irreversible, making it difficult to reverse the modification if needed. Additionally, the modification can be non-specific, affecting other residues in the protein.

Future Directions

For the use of N-methyltetrahydrothiophen-3-amine hemioxalate in scientific research include the investigation of the mechanism of action of other proteins, the use of N-methyltetrahydrothiophen-3-amine hemioxalate in drug discovery and development, and the development of new diagnostic tools for the detection of diseases.